Cas no 1466152-09-9 (2-{1-(aminomethyl)cyclopentyloxy}ethan-1-ol)

2-{1-(aminomethyl)cyclopentyloxy}ethan-1-ol structure
1466152-09-9 structure
Product Name:2-{1-(aminomethyl)cyclopentyloxy}ethan-1-ol
CAS No:1466152-09-9
Molecular Formula:C8H17NO2
Molecular Weight:159.2260825634
CID:5695149
PubChem ID:65050482

2-{1-(aminomethyl)cyclopentyloxy}ethan-1-ol Properties

Names and Identifiers

    • CS-0355591
    • 2-{[1-(aminomethyl)cyclopentyl]oxy}ethan-1-ol
    • 2-([1-(AMINOMETHYL)CYCLOPENTYL]OXY)ETHAN-1-OL
    • AKOS014382914
    • 1466152-09-9
    • 2-((1-(Aminomethyl)cyclopentyl)oxy)ethan-1-ol
    • EN300-1178990
    • 2-[1-(aminomethyl)cyclopentyl]oxyethanol
    • 2-{1-(aminomethyl)cyclopentyloxy}ethan-1-ol
    • InChIKey: NYWDVHSNGNLDPL-UHFFFAOYSA-N
    • Inchi: 1S/C8H17NO2/c9-7-8(11-6-5-10)3-1-2-4-8/h10H,1-7,9H2
    • SMILES: O(CCO)C1(CN)CCCC1

Computed Properties

  • Exact Mass: 159.125928785g/mol
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 159.125928785g/mol
  • Heavy Atom Count: 11
  • Complexity: 111
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: -0.5
  • Topological Polar Surface Area: 55.5Ų

2-{1-(aminomethyl)cyclopentyloxy}ethan-1-ol Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Enamine
EN300-1178990-1.0g
2-{[1-(aminomethyl)cyclopentyl]oxy}ethan-1-ol
1466152-09-9
1g
$0.0

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